Diethyl 2-diethoxyphosphinothioylsulfanylpropanedioate

• IUPAC Name: diethyl 2-diethoxyphosphinothioylsulfanylpropanedioate
• InChI: InChI=1S/C11H21O6PS2/c1-5-14-10(12)9(11(13)15-6-2)20-18(19,16-7-3)17-8-4/h9H,5-8H2,1-4H3
• InChI Key: WBWDYIRJCFTWGN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(=O)OCC)SP(=S)(OCC)OCC
• Molecular Formula: C11H21O6PS2
• DSSTOX Substance ID: DTXSID70173255
• Molecular Weight: 344.4 g/mol
• CAS RN: 19594-33-3

Description

Diethyl 2-diethoxyphosphinothioylsulfanylpropanedioate, commonly known as DDSP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DDSP is a member of the family of organophosphorus compounds, which have been widely used in agriculture, industry, and medicine.

Scientific Research Applications

DDSP has been extensively studied for its potential applications in various fields, including agriculture, medicine, and materials science. In agriculture, DDSP has been shown to have insecticidal and fungicidal properties, making it a potential candidate for the development of new pesticides. In medicine, DDSP has been studied for its potential use as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. DDSP has also been investigated for its potential use in materials science, particularly in the development of new materials with unique properties.

Mechanism Of Action

The mechanism of action of DDSP is not fully understood. However, it is believed that DDSP exerts its biological effects through the inhibition of enzymes that are involved in various cellular processes. For example, DDSP has been shown to inhibit acetylcholinesterase, an enzyme that is involved in the transmission of nerve impulses. DDSP has also been shown to inhibit the activity of enzymes involved in the biosynthesis of nucleic acids, which are essential for cell growth and division.

Biochemical And Physiological Effects

DDSP has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that DDSP can inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. DDSP has also been shown to inhibit the activity of enzymes involved in the biosynthesis of nucleic acids, which are essential for cell growth and division. In addition, DDSP has been shown to have insecticidal and fungicidal properties, which may be due to its ability to inhibit the activity of enzymes involved in the metabolism of these organisms.

Advantages And Limitations For Lab Experiments

DDSP has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized, and it has been extensively studied for its potential applications in various fields. However, DDSP also has some limitations. It is a toxic compound that requires careful handling, and its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for research on DDSP. One area of research is the development of new pesticides based on DDSP, which could provide an alternative to currently used pesticides that are often associated with environmental and health risks. Another area of research is the development of new anticancer agents based on DDSP, which could provide new treatment options for cancer patients. Additionally, further studies are needed to better understand the mechanism of action of DDSP and its potential applications in materials science.

Synthesis Methods

DDSP can be synthesized through a multi-step process involving the reaction of diethyl phosphite with thioacetic acid, followed by the reaction of the resulting intermediate with ethyl chloroformate and malonic acid. The final product is obtained by the reaction of the intermediate with sulfur.